Cas no 1027189-62-3 (7-Aminoquinolin-4-ol)

7-Aminoquinolin-4-ol structure
7-Aminoquinolin-4-ol structure
Product Name:7-Aminoquinolin-4-ol
CAS No:1027189-62-3
MF:C9H8N2O
MW:160.17262172699
CID:1024094
PubChem ID:10012175
Update Time:2025-04-20

7-Aminoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 7-Aminoquinolin-4-ol
    • 7-amino-1H-quinolin-4-one
    • 7-amino-4(1H)-Quinolinone
    • 4-Hydroxy-7-aminoquinoline
    • 7-Amino-chinolin-4-ol
    • 7-amino-quinolin-4-ol
    • ACT10524
    • AK101754
    • ANW-62705
    • CTK8B9556
    • KB-249454
    • SureCN8534518
    • SCHEMBL8534518
    • Z1820178046
    • AKOS006332556
    • EN300-173123
    • 1027189-62-3
    • CS-0309311
    • SB68487
    • DA-19547
    • DTXSID00434068
    • 4(1H)-Quinolinone, 7-amino-
    • Inchi: 1S/C9H8N2O/c10-6-1-2-7-8(5-6)11-4-3-9(7)12/h1-5H,10H2,(H,11,12)
    • InChI Key: RPWFHAGOHIYPPS-UHFFFAOYSA-N
    • SMILES: O=C1C=CNC2C=C(C=CC=21)N

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 55.1Ų

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